2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide
Overview
Description
2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide, also known as BPHC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. BPHC belongs to the class of thiosemicarbazone compounds and has been studied for its anti-cancer and anti-inflammatory effects.
Mechanism of Action
The exact mechanism of action of 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide is not fully understood. However, studies have suggested that 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide can inhibit the activity of enzymes that are involved in cancer cell growth and proliferation. 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide has also been shown to induce oxidative stress and DNA damage in cancer cells, leading to their death.
Biochemical and Physiological Effects:
2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide has been shown to have various biochemical and physiological effects. Studies have shown that 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide can inhibit the activity of various enzymes, including topoisomerase and ribonucleotide reductase, which are involved in cancer cell growth and proliferation. 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide has also been shown to induce the production of reactive oxygen species (ROS) in cancer cells, leading to their death. Additionally, 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide has been shown to reduce inflammation by inhibiting the activity of various inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide in lab experiments is its low toxicity. 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide has been shown to have low toxicity in various animal models, making it a safe compound to use in lab experiments. Additionally, 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide is relatively easy to synthesize and can be purified using various techniques.
One of the limitations of using 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide in lab experiments is its limited solubility in water. This can make it difficult to administer 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide to animals or cells in lab experiments. Additionally, the exact mechanism of action of 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide is not fully understood, making it difficult to optimize its therapeutic effects.
Future Directions
There are several potential future directions for 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide research. One area of research could focus on optimizing the synthesis method of 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide to improve its solubility in water. Another area of research could focus on identifying the exact mechanism of action of 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide. Additionally, 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide could be studied in combination with other anti-cancer drugs to determine if it can enhance their therapeutic effects. Finally, 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide could be studied in various animal models to determine its efficacy in vivo.
Scientific Research Applications
2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide has been extensively studied for its anti-cancer properties. Studies have shown that 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide can inhibit the growth of various cancer cells, including breast cancer, lung cancer, and leukemia. 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. Additionally, 2-butyryl-N-(1-phenylethyl)hydrazinecarbothioamide has been shown to have anti-inflammatory properties and can reduce inflammation in various animal models.
properties
IUPAC Name |
1-(butanoylamino)-3-(1-phenylethyl)thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3OS/c1-3-7-12(17)15-16-13(18)14-10(2)11-8-5-4-6-9-11/h4-6,8-10H,3,7H2,1-2H3,(H,15,17)(H2,14,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASXMUCBJFFWTKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NNC(=S)NC(C)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-butanoyl-N-(1-phenylethyl)hydrazinecarbothioamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.